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molecular formula C12H22N2O3Si B8473650 Tert-butyl 3-cyano-3-(trimethylsilyloxy)azetidine-1-carboxylate CAS No. 1067239-19-3

Tert-butyl 3-cyano-3-(trimethylsilyloxy)azetidine-1-carboxylate

Cat. No. B8473650
CAS RN: 1067239-19-3
M. Wt: 270.40 g/mol
InChI Key: RTLOHPRCZCTEID-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08658646B2

Procedure details

A solution of tert-butyl 3-cyano-3-(trimethylsilyloxy)azetidine-1-carboxylate (300 mg, 1.11 mmol) in THF (5 mL) was treated with borane methylsulfide complex (2M in THF, 2 mL) and the mixture was heated at 70° C. for 1 h under nitrogen. Then the mixture was cooled to room temperature and quenched with methanol (5 mL) followed by treatment with ethylenediamine (0.28 mL), this mixture was stirred at 25° C. for 1 h, and then warmed to 55° C. for 1 h. After cooling to room temperature, the reaction mixture was treated with tetrabutylammonium fluoride (1 M in THF, 2 mL, 2 mmol), then stirred at 25° C. for 1 h. The mixture was diluted with 50 mL of water, product extracted with ethyl acetate (3×25 mL), organics combined dried with sodium sulfate, filtered and concentrated to afford tert-butyl 3-(aminomethyl)-3-hydroxyazetidine-1-carboxylate (200 mg, crude) as white solid which was used to next step without further purification.
Name
tert-butyl 3-cyano-3-(trimethylsilyloxy)azetidine-1-carboxylate
Quantity
300 mg
Type
reactant
Reaction Step One
Name
borane methylsulfide
Quantity
2 mL
Type
reactant
Reaction Step One
Name
THF
Quantity
5 mL
Type
solvent
Reaction Step One
Name
tetrabutylammonium fluoride
Quantity
2 mL
Type
reactant
Reaction Step Two
Name
water
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
tert-butyl 3-(aminomethyl)-3-hydroxyazetidine-1-carboxylate

Identifiers

REACTION_CXSMILES
[C:1]([C:3]1([O:14][Si](C)(C)C)[CH2:6][N:5]([C:7]([O:9][C:10]([CH3:13])([CH3:12])[CH3:11])=[O:8])[CH2:4]1)#[N:2].CSC.B.[F-].C([N+](CCCC)(CCCC)CCCC)CCC>C1COCC1.O>[NH2:2][CH2:1][C:3]1([OH:14])[CH2:6][N:5]([C:7]([O:9][C:10]([CH3:12])([CH3:11])[CH3:13])=[O:8])[CH2:4]1 |f:1.2,3.4|

Inputs

Step One
Name
tert-butyl 3-cyano-3-(trimethylsilyloxy)azetidine-1-carboxylate
Quantity
300 mg
Type
reactant
Smiles
C(#N)C1(CN(C1)C(=O)OC(C)(C)C)O[Si](C)(C)C
Name
borane methylsulfide
Quantity
2 mL
Type
reactant
Smiles
CSC.B
Name
THF
Quantity
5 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
tetrabutylammonium fluoride
Quantity
2 mL
Type
reactant
Smiles
[F-].C(CCC)[N+](CCCC)(CCCC)CCCC
Step Three
Name
water
Quantity
50 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Stirring
Type
CUSTOM
Details
this mixture was stirred at 25° C. for 1 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
Then the mixture was cooled to room temperature
CUSTOM
Type
CUSTOM
Details
quenched with methanol (5 mL)
TEMPERATURE
Type
TEMPERATURE
Details
warmed to 55° C. for 1 h
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling to room temperature
STIRRING
Type
STIRRING
Details
stirred at 25° C. for 1 h
Duration
1 h
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (3×25 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
organics combined dried with sodium sulfate
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 1 h
Name
tert-butyl 3-(aminomethyl)-3-hydroxyazetidine-1-carboxylate
Type
product
Smiles
NCC1(CN(C1)C(=O)OC(C)(C)C)O
Measurements
Type Value Analysis
AMOUNT: MASS 200 mg
YIELD: CALCULATEDPERCENTYIELD 89.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.